Cas no 14014-06-3 (Sodium Deuteroxide (40% w/w in D2O))

• Product Name: Sodium Deuteroxide (40% w/w in D2O)
• CAS No: 14014-06-3
• MF: HNaO
• MW: 41.0032727718353
• MDL: MFCD00037669
• CID: 87218
• PubChem ID: 24863146
• Update Time: 2025-06-08

Sodium Deuteroxide (40% w/w in D2O) Chemical and Physical Properties

Names and Identifiers

• Sodium deuteroxide
• Sodium deuteroxide, Isotopic
• Sodium hydroxide-d (NaOD)
• SODIUM DEUTERIUM OXIDE
• Sodiumhydroxide(Na(OD))
• Sodium hydroxide-d
• SodiuM deuteroxid
• (2H)Sodium hydoxide
• SODIUM DEUTEROXIDE-D
• Sodium deuteroxide solution
• Sodium hydroxide (Na(OD))
• Sodium deuteroxide, 40 wt% in Deuterium oxide
• Sodium deuteroxide, for NMR, 40 wt% solution in D2O, 99+ atom % D
• NaOD
• Sodium (~2~H)hydroxide
• Sodium hydroxide, deuterated
• Sodium deuteroxide, 1 M in Deuterium oxide
• Sodium deuteroxide, 0.1 M in Deuterium oxide
• Sodium deuteroxide, 30 wt% in Deuterium oxide
• Sodium deuteroxide solution, 30 wt. % in D2O,
• Sodium hydroxide (Na(OD)) (6CI,7CI,8CI,9CI)
• DTXSID80930715
• MFCD00037669
• Sodium hydroxide(Na(OD)) (6CI,7CI,8CI,9CI)
• sodium water-d1
• Sodium Deuteroxide (40% w/w in D2O)
• E79166
• J-007359
• HNaO
• 14014-06-3
• HEMHJVSKTPXQMS-DYCDLGHISA-M
• Deuterated Sodium Hydroxide; Sodium Deuteroxide; Sodium Deuteroxide (NaOD); Sodium Hydroxide-d
• SODIUM DEUTEROXIDE (D, 99.5%) 40% IN D2O

• MDL： MFCD00037669
• Inchi： 1S/Na.H2O/h;1H2/q+1;/p-1/i/hD
• InChI Key： HEMHJVSKTPXQMS-DYCDLGHISA-M
• SMILES： [Na+].[O-][2H]

Computed Properties

• Exact Mass: 40.99880
• Monoisotopic Mass: 352.218449
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless and odorless solution
• Density: 1.46
• Boiling Point: 100°Cat760mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.4196
• Water Partition Coefficient: Fully miscible in water.
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents (??)
• PSA: 23.06000
• LogP: -0.17680
• Solubility: Fully mixable
• Sensitiveness: Air & Moisture Sensitive

Sodium Deuteroxide (40% w/w in D2O) Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 1824 8/PG 2
• WGK Germany：3
• Hazard Category Code： R35
• Safety Instruction： S26-S37/39-S45
• FLUKA BRAND F CODES：10
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Risk Phrases：R35
• Packing Group：II
• Safety Term：S26;S37/39;S45
• Packing Group：II

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal hydroxides
• Other Chemical Reagents
• Solvents and Organic Chemicals Organic Solvents

Additional information on Sodium Deuteroxide (40% w/w in D2O)

Sodium Deuteroxide (40% w/w in D2O): A Comprehensive Overview

Sodium Deuteroxide, with the CAS number 14014-06-3, is a highly specialized chemical compound that has garnered significant attention in various scientific and industrial applications. This compound, often referred to as Sodium Deuteroxide (40% w/w in D2O), is a deuterated version of sodium hydroxide, where the protium (H) atoms are replaced with deuterium (D) atoms. The D2O solvent matrix ensures that the compound maintains its stability and reactivity under various experimental conditions.

The synthesis of Sodium Deuteroxide involves a meticulous process that ensures the complete replacement of protium with deuterium, a process that is critical for its unique properties. Recent advancements in isotope chemistry have enabled the production of this compound with high isotopic purity, making it indispensable in fields such as nuclear magnetic resonance (NMR) spectroscopy, neutron scattering studies, and deuterium labeling in biochemistry.

One of the most notable applications of Sodium Deuteroxide is in NMR spectroscopy. The use of deuterated solvents like D2O minimizes background noise and enhances the clarity of spectra, particularly in proton NMR experiments. Researchers have recently utilized this compound to study complex molecular interactions and reaction mechanisms, providing unprecedented insights into chemical kinetics and thermodynamics.

In the realm of materials science, Sodium Deuteroxide has been employed as a precursor for synthesizing deuterated metal oxides. These materials exhibit unique electronic and magnetic properties, which are being explored for applications in quantum computing and advanced electronics. For instance, recent studies have demonstrated that deuterated oxides can significantly improve the coherence times of qubits in quantum systems.

The use of Sodium Deuteroxide in biological research has also expanded rapidly. By incorporating deuterium into biomolecules through deuteration reactions facilitated by this compound, scientists can track metabolic pathways and study protein dynamics with unparalleled precision. This approach has been particularly valuable in drug discovery, where understanding the stereochemical interactions of molecules is crucial.

From an environmental perspective, Sodium Deuteroxide has shown promise as a catalyst for deuterium exchange reactions in water treatment processes. By facilitating the replacement of protium with deuterium in water molecules, this compound can help mitigate issues related to radioactive waste management by stabilizing isotopes.

Despite its numerous applications, the handling and storage of Sodium Deuteroxide require careful consideration due to its high reactivity. Researchers are continuously developing innovative methods to optimize its synthesis and improve its stability under varying conditions. Recent breakthroughs include the development of novel encapsulation techniques that enhance its shelf life without compromising its performance.

In conclusion, Sodium Deuteroxide (40% w/w in D2O) stands as a testament to the advancements in modern chemistry and materials science. Its versatility across multiple disciplines underscores its importance as a tool for scientific discovery and technological innovation. As research continues to uncover new applications for this compound, it is poised to play an even greater role in shaping the future of science and industry.